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Compound of Interest

Compound Name: 4-Ethylcatechol-d5

Cat. No.: B563119 Get Quote

This technical guide provides a comprehensive overview of the chemical properties and

structure of 4-Ethylcatechol-d5, a deuterated analog of 4-ethylcatechol. This document is

intended for researchers, scientists, and drug development professionals who utilize stable

isotope-labeled compounds in their studies.

Chemical Properties and Structure
4-Ethylcatechol-d5 is a stable isotope-labeled form of 4-ethylcatechol, a phenolic compound

found in various natural sources and recognized for its antioxidant and biological activities. The

incorporation of five deuterium atoms in the ethyl group makes it a valuable internal standard

for mass spectrometry-based quantitative analysis of 4-ethylcatechol in complex biological

matrices.

Quantitative Data Summary
The following table summarizes the key chemical and physical properties of 4-Ethylcatechol-
d5. For comparative purposes, the properties of the non-deuterated form, 4-ethylcatechol, are

also provided where available.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b563119?utm_src=pdf-interest
https://www.benchchem.com/product/b563119?utm_src=pdf-body
https://www.benchchem.com/product/b563119?utm_src=pdf-body
https://www.benchchem.com/product/b563119?utm_src=pdf-body
https://www.benchchem.com/product/b563119?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property 4-Ethylcatechol-d5 4-Ethylcatechol

CAS Number 1189508-64-2[1] 1124-39-6[2]

Molecular Formula C₈H₅D₅O₂[1] C₈H₁₀O₂[2]

Molecular Weight 143.19 g/mol [1] 138.16 g/mol [2]

Appearance White to Off-White Solid
White to cream to pale brown

fused solid[3]

Melting Point Data not available 34-45 °C[3]

Boiling Point Data not available Data not available

Solubility Data not available
Slightly soluble in chloroform

and methanol

Isotopic Purity
Refer to Certificate of Analysis

for lot-specific data[1]
Not Applicable

Chemical Structure
The chemical structure of 4-Ethylcatechol-d5 consists of a catechol ring substituted with a

deuterated ethyl group at the fourth position.

2D Structure:

2D Structure of 4-Ethylcatechol-d5

SMILES: [2H]C([2H])([2H])C([2H])([2H])c1cc(O)c(O)cc1

Experimental Protocols
This section outlines representative experimental methodologies for the synthesis and analysis

of 4-Ethylcatechol-d5. These protocols are based on general methods for similar compounds

and should be optimized for specific laboratory conditions.

Synthesis of 4-Ethylcatechol-d5 (Representative
Protocol)
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The synthesis of 4-Ethylcatechol-d5 can be achieved through a multi-step process involving

the deuteration of a suitable precursor. A plausible synthetic route is outlined below.

Workflow for the Synthesis of 4-Ethylcatechol-d5:
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Step 1: Friedel-Crafts Acylation

Step 2: Clemmensen Reduction

Catechol

1-(3,4-Dihydroxyphenyl)ethan-1-one-d3AlCl3

Acetyl-d3 Chloride

1-(3,4-Dihydroxyphenyl)ethan-1-one-d3

4-Ethylcatechol-d5Reduction

Zn(Hg), DCl in D2O
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Sample Preparation

UPLC-MS/MS Analysis

Plasma Sample

Add 4-Ethylcatechol-d5 (Internal Standard)

Protein Precipitation (e.g., Acetonitrile)

Centrifugation

Collect Supernatant

Evaporate to Dryness

Reconstitute in Mobile Phase

Inject Sample

UPLC Separation (e.g., C18 column)

MS/MS Detection (MRM Mode)

Quantification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytoplasm

Basal Conditions

Nucleus

Activation by 4-Ethylcatechol

Keap1

Nrf2

Binds

Cul3-Rbx1
E3 Ligase

Ubiquitination

Nrf2

Translocation

Proteasome

Degradation

Ubiquitin

sMaf

Dimerizes

ARE

Binds

Antioxidant & 
Detoxification Genes
(e.g., HO-1, NQO1)

Transcription

4-Ethylcatechol

4-Ethyl-o-quinone

Oxidation

Modifies Cysteine Residues

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b563119?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. 4-Ethylcatechol | 1124-39-6 | FE67275 | Biosynth [biosynth.com]

3. A12048.06 [thermofisher.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Ethylcatechol-d5:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563119#4-ethylcatechol-d5-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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